Cas no 55729-45-8 (O5'-Succinylvitamin B12 (>90%))

• Product Name: O5'-Succinylvitamin B12 (>90%)
• CAS No: 55729-45-8
• CID: 4655061
• Update Time: 2025-06-07

O5'-Succinylvitamin B12 (>90%) Chemical and Physical Properties

Names and Identifiers

• O5'-Succinylvitamin B12 (>90%)

Additional information on O5'-Succinylvitamin B12 (>90%)

Introduction to O5'-Succinylvitamin B12 (>90%) and Its Applications

O5'-Succinylvitamin B12 (>90%) is a highly purified form of vitamin B12, chemically designated as CAS no. 55729-45-8. This compound is a derivative of vitamin B12, where the 5'-hydroxyl group of the corrin ring has been esterified with succinic acid. Vitamin B12, also known as cobalamin, is a water-soluble vitamin essential for human health, playing a crucial role in various physiological processes such as DNA synthesis, red blood cell formation, and energy metabolism. The succinylation of the vitamin B12 molecule enhances its stability and bioavailability, making it a valuable compound in pharmaceutical and biochemical research.

The O5'-Succinylvitamin B12 (>90%) product is synthesized through a multi-step process that ensures high purity and yield. The synthesis involves the protection of the reactive sites on the vitamin B12 molecule, followed by selective esterification with succinic acid. The final product is characterized by its high purity (>90%), which makes it suitable for use in sensitive applications where impurities can affect the outcome. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the compound.

Vitamin B12 derivatives have garnered significant attention in recent years due to their potential applications in medicine and biotechnology. One of the most promising areas of research is the use of vitamin B12 derivatives as anticancer agents. Studies have shown that certain derivatives of vitamin B12 can induce apoptosis in cancer cells while sparing healthy cells. For instance, O5'-Succinylvitamin B12 has been investigated for its ability to inhibit the growth of various cancer cell lines by interfering with DNA replication and transcription. The succinylation modification enhances the compound's ability to interact with specific enzymes involved in cancer cell metabolism, making it a potent candidate for further development.

In addition to its anticancer properties, O5'-Succinylvitamin B12 (>90%) has been explored for its potential in treating neurological disorders. Vitamin B12 deficiency can lead to neurological symptoms such as memory loss, confusion, and nerve damage. By providing a more stable and bioavailable form of vitamin B12, this derivative may help mitigate these symptoms more effectively than traditional forms of vitamin B12 supplementation. Recent studies have also suggested that O5'-Succinylvitamin B12 could play a role in protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's by supporting neuronal health and function.

The use of O5'-Succinylvitamin B12 (>90%) in drug development has been further facilitated by advancements in synthetic chemistry. The ability to modify the structure of vitamin B12 without compromising its biological activity has opened up new possibilities for creating novel therapeutic agents. For example, researchers have been able to attach other functional groups to the succinylated vitamin B12 molecule to create compounds with enhanced binding affinity and specificity for target enzymes or receptors. This approach has led to the development of new drugs that are more effective and have fewer side effects than existing treatments.

Another area where O5'-Succinylvitamin B12 has shown promise is in the field of bioimaging. Vitamin B12 derivatives can be used as contrast agents in magnetic resonance imaging (MRI) due to their ability to bind to specific proteins in tissues. This property allows researchers to visualize different types of tissues with high resolution, which can be particularly useful in diagnosing diseases at an early stage. The high purity of O5'-Succinylvitamin B12 (>90%) ensures that imaging studies are not compromised by impurities that could interfere with signal detection.

The industrial production of O5'-Succinylvitamin B12 (>90%) has also seen significant advancements in recent years. Manufacturers have developed more efficient synthetic routes that reduce waste and improve yield. These advancements not only make the compound more cost-effective but also more environmentally sustainable. Additionally, improvements in purification techniques have allowed for the production of even higher purity grades of vitamin B12 derivatives, which are essential for applications where even trace amounts of impurities could be problematic.

Future research on O5'-Succinylvitamin B12 (>90%) is likely to focus on expanding its therapeutic applications and understanding its mechanism of action in greater detail. One area of interest is its potential use as an adjunct therapy alongside conventional treatments for various diseases. For example, studies are ongoing to evaluate whether O5'-Succinylvitamin B12 can enhance the effectiveness of chemotherapy drugs or reduce their side effects. Another area of investigation is its role in preventing or reversing age-related decline in cognitive function.

In conclusion, O5'-Succinylvitamin B12 (>90%), with its CAS no. 55729-45-8, is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its enhanced stability and bioavailability make it an attractive candidate for drug development, particularly in areas such as cancer therapy, neurological disorders, and bioimaging. As synthetic chemistry continues to advance, it is likely that we will see even more innovative uses for this valuable derivative of vitamin B12.